Cas no 1806865-26-8 (3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine
• CAS No: 1806865-26-8
• MF: C₇H₁₀F₂N₄
• MW: 188.177907466888
• CID: 4850429
• Update Time: 2025-06-08

3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H10F2N4/c8-6(9)5-1-4(11)3(2-10)7(12)13-5/h1,6H,2,10H2,(H4,11,12,13)
• InChI Key： IZEZQRFZLPPBBC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(N)=N1)CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: -0.1
• Topological Polar Surface Area: 91

Additional information on 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine (CAS No. 1806865-26-8)

3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine, identified by its CAS number 1806865-26-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with multiple functional groups, making it a versatile scaffold for drug discovery and development. The presence of both amino and difluoromethyl groups imparts unique chemical properties that enhance its reactivity and potential biological activity.

The compound's structure consists of a six-membered aromatic ring with nitrogen atoms at positions 2 and 4, further modified by an amino group at position 3 and a difluoromethyl group at position 6. This arrangement not only contributes to its stability but also opens up diverse possibilities for further chemical modifications. The aminomethyl side chain at position 3 provides a reactive site for conjugation with other biomolecules, making it an attractive intermediate in the synthesis of complex pharmaceutical agents.

In recent years, the demand for novel pharmacophores with enhanced efficacy and reduced side effects has driven extensive research into pyridine derivatives. The specific combination of functional groups in 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine positions it as a promising candidate for addressing various therapeutic challenges. Its structural features are particularly relevant in the development of inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes that regulate numerous cellular processes, and dysregulation of their activity is implicated in several diseases, including cancer. The difluoromethyl group is known to improve metabolic stability and binding affinity, while the multiple amino groups allow for selective interactions with target proteins. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit high selectivity and potency, making them valuable tools in oncology research.

Furthermore, the aminomethyl moiety facilitates the attachment of other pharmacophores or biomolecules through amide or urea linkages. This property is particularly useful in the design of bifunctional molecules that can simultaneously interact with two different targets or enhance drug delivery systems. Such strategies are increasingly employed to overcome pharmacokinetic barriers and improve therapeutic outcomes.

The synthesis of 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. The introduction of the difluoromethyl group typically requires specialized reagents and techniques to achieve regioselectivity and minimize byproduct formation.

The compound's biological activity has been explored in several preclinical studies. Researchers have investigated its potential as an antiviral agent, where its ability to disrupt viral replication cycles offers promising therapeutic benefits. Additionally, its interaction with bacterial enzymes has been studied for the development of novel antibiotics. The dual amino functionality allows for selective binding to bacterial targets while minimizing toxicity to host cells.

Emerging research also highlights the role of 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine in modulating immune responses. Pyridine derivatives have shown immunomodulatory properties by interacting with receptors involved in inflammation and immune cell signaling. This opens up avenues for developing treatments against autoimmune diseases and chronic inflammatory conditions where precise control over immune responses is crucial.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and materials science. Its structural motifs are found in certain pesticides that exhibit high efficacy against pests while maintaining environmental safety. Furthermore, its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs), contributing to advancements in nanotechnology.

In conclusion, 3-(Aminomethyl)-2,4-diamino-6-(difluoromethyl)pyridine (CAS No. 1806865-26-8) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse modifications and functionalizations, making it a valuable building block for drug discovery programs. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.